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Compound of Interest

Compound Name: Terbium nitrate

CAS No.: 10043-27-3

Cat. No.: B167711

Get Quote

An in-depth exploration of the chemical identifiers, properties, experimental applications, and

biological interactions of terbium nitrate, a versatile lanthanide compound at the forefront of

biomedical research and materials science.

Introduction
Terbium (III) nitrate, a salt of the rare earth metal terbium, has garnered significant attention

within the scientific community for its unique luminescent and magnetic properties. This has led

to its application in a diverse range of fields, from the development of advanced luminescent

probes and nanoparticles for biomedical imaging to its use as a dopant in various materials.

This technical guide provides a thorough overview of terbium nitrate, focusing on its chemical

identifiers, physicochemical properties, relevant experimental protocols, and its interactions

with biological systems. The information is tailored for researchers, scientists, and drug

development professionals who are interested in leveraging the potential of this compound in

their work.
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Chemical Identifiers and Physicochemical
Properties
Accurate identification and understanding of the fundamental properties of terbium nitrate are

crucial for its effective application. Terbium nitrate is most commonly available in its hydrated

forms, primarily as a pentahydrate or hexahydrate.

Chemical Identifiers
The various forms of terbium nitrate can be distinguished by their unique CAS numbers and

other identifiers, as summarized in the table below.

Identifier
Anhydrous
Terbium Nitrate

Terbium(III) Nitrate
Pentahydrate

Terbium(III) Nitrate
Hexahydrate

CAS Number 10043-27-3[1] 57584-27-7[1][2][3][4] 13451-19-9[5][6][7]

Molecular Formula Tb(NO₃)₃[1] Tb(NO₃)₃·5H₂O[3] Tb(NO₃)₃·6H₂O[5][6]

Molecular Weight 344.93 g/mol 435.02 g/mol [2][3] 453.03 g/mol [5][6]

PubChem CID 24853 17924347[4] 202879

EC Number 233-138-7 629-412-4[4] 627-823-3

MDL Number MFCD00016087 MFCD00149867[3] MFCD00149868[5]

InChI Key
YJVUGDIORBKPLC-

UHFFFAOYSA-N

YWROXJNVUWBEP

C-UHFFFAOYSA-N[4]

UTCARTSNNKGRTD-

UHFFFAOYSA-N[5]

Physicochemical Properties
The physical and chemical characteristics of terbium nitrate are critical for its handling,

storage, and application in experimental settings.
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Property Value

Appearance White to colorless crystalline solid[7]

Solubility
Highly soluble in water and soluble in ethanol

and acetone.[8]

Melting Point (Hexahydrate) 89.3 °C[9]

Crystal Structure (Hexahydrate) Triclinic[6]

Magnetic Properties Paramagnetic

Experimental Protocols
This section details several key experimental procedures involving terbium nitrate, from its

synthesis to its application in nanotechnology and analytical chemistry.

Synthesis of Terbium(III) Nitrate from Terbium(III,IV)
Oxide
A common laboratory-scale synthesis of terbium(III) nitrate involves the dissolution of

terbium(III,IV) oxide (Tb₄O₇) in nitric acid.

Materials:

Terbium(III,IV) oxide (Tb₄O₇)

Concentrated nitric acid (HNO₃)

Hydrogen peroxide (H₂O₂) (optional, to facilitate dissolution)

Deionized water

Procedure:

Carefully add Tb₄O₇ powder to a beaker containing a stirred solution of dilute nitric acid.
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To aid in the dissolution of the oxide, small amounts of hydrogen peroxide can be added

dropwise. The reaction is complete when the dark-colored oxide has fully dissolved, resulting

in a clear, colorless solution.

Gently heat the solution to evaporate excess water and concentrate the terbium nitrate.

Allow the solution to cool slowly to facilitate the crystallization of terbium(III) nitrate hydrate.

The resulting crystals can be collected by filtration and dried in a desiccator.[1][7]

Green Synthesis of Terbium Oxide Nanoparticles
This protocol outlines an environmentally friendly method for synthesizing terbium oxide

nanoparticles using plant extracts as reducing and capping agents. Terbium nitrate serves as

the precursor.

Materials:

Terbium(III) nitrate hexahydrate

Plant extract (e.g., from tea leaves or aloe vera)

Deionized water

Procedure:

Prepare an aqueous solution of terbium(III) nitrate hexahydrate.

Prepare the plant extract by boiling the plant material in deionized water and then filtering the

solution.

Mix the terbium nitrate solution with the plant extract under constant stirring.

Heat the mixture to facilitate the reduction of terbium ions and the formation of terbium oxide

nanoparticles. The biomolecules in the plant extract act as both reducing and stabilizing

agents.
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The resulting nanoparticle suspension can be purified by centrifugation and washing with

deionized water.[6]

Protocol for a Terbium-Based Luminescent Probe for
Biomarker Detection
This protocol describes the use of a terbium(III) complex as a luminescent probe for the

detection of a specific biomarker, leveraging the "antenna effect" for sensitized emission.

Materials:

Terbium(III) nitrate pentahydrate or hexahydrate

An organic ligand that can act as an "antenna" (e.g., a derivative of 1,10-phenanthroline)

Buffer solution appropriate for the biological sample

The biological sample suspected of containing the biomarker

Procedure:

Prepare a stock solution of the terbium-ligand complex by dissolving terbium nitrate and the

organic ligand in the buffer solution.

Add the biological sample to the terbium-ligand complex solution.

Incubate the mixture for a specific period to allow for the interaction between the biomarker

and the terbium complex.

Measure the luminescence of the solution using a spectrofluorometer. The excitation

wavelength should be set to the absorption maximum of the organic ligand (the antenna),

and the emission spectrum should be recorded to observe the characteristic emission peaks

of the terbium(III) ion (typically around 490, 545, 585, and 620 nm).

An increase or decrease in the luminescence intensity at the characteristic terbium emission

wavelengths, relative to a control sample without the biomarker, indicates the presence and

can be used to quantify the concentration of the biomarker.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://en.wikipedia.org/wiki/Terbium(III)_nitrate
https://www.benchchem.com/product/b167711/docs?utm_src=pdf-body#terbium-nitrate-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
A summary of key quantitative data for terbium nitrate is provided in the tables below for easy

reference and comparison.

Toxicity Data
Route Species LD₅₀

Oral Rat >5000 mg/kg[9]

Intraperitoneal Rat 260 mg/kg

Intravenous Rat 30 mg/kg

Intraperitoneal Mouse 480 mg/kg

Photoluminescence Properties of Terbium(III)
Complexes

Property Typical Range Notes

Luminescence Quantum Yield

(Φ)

Can reach up to 67-88% in

optimized complexes[10][11]

Highly dependent on the

choice of the organic ligand

(antenna) and the coordination

environment of the Tb³⁺ ion.

Luminescence Lifetime (τ)
Typically in the millisecond

range (e.g., ~1 ms)[12]

The long lifetime is a key

advantage for time-resolved

fluorescence assays, as it

allows for the elimination of

background fluorescence.

Visualizations of Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key concepts and

experimental workflows related to terbium nitrate.
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Caption: The "Antenna Effect" mechanism for sensitized luminescence of terbium(III) ions.
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(e.g., Plant Extract)

Mix Precursor and Agent

Heat and React to Form Nanoparticles

Purify Nanoparticles
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Characterize Nanoparticles
(TEM, XRD, etc.)

End: Purified Nanoparticles

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b167711/docs?utm_src=pdf-body-img#terbium-nitrate-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of terbium-based nanoparticles.
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Caption: The signaling pathway affected by terbium(III) ions in horseradish leaves.[13]

Conclusion
Terbium nitrate and its derivatives are powerful tools in the arsenal of researchers and drug

development professionals. Their robust and long-lived luminescence, coupled with their

magnetic properties, makes them ideal candidates for the development of sensitive diagnostic
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probes, advanced imaging agents, and novel nanomaterials. A thorough understanding of their

chemical identifiers, physicochemical properties, and the experimental protocols for their use is

essential for harnessing their full potential. As research continues to uncover new applications

and refine existing methodologies, terbium nitrate is poised to play an increasingly important

role in advancing both materials science and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b167711/docs#terbium-nitrate-a-
comprehensive-technical-guide-for-researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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